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Compound of Interest

5-Ethoxy-4-methoxy-2-
Compound Name:

methylbenzaldehyde
CAS No.: 104736-35-8
Cat. No.: B1307018

Get Quote

Executive Summary & Chemical Profile

5-Ethoxy-4-methoxy-2-methylbenzaldehyde (CAS: 104736-35-8) is a polysubstituted
aromatic aldehyde serving as a specialized building block.[1] Unlike the commodity chemical
Veratraldehyde (3,4-dimethoxybenzaldehyde), EMMB incorporates a 2-methyl group and a 5-
ethoxy group. This specific substitution pattern introduces unique steric and lipophilic
properties, making it critical for fine-tuning the bioavailability and binding affinity of downstream
pharmaceutical targets.

Chemical Identity
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Property Data

IUPAC Name 5-Ethoxy-4-methoxy-2-methylbenzaldehyde
CAS Number 104736-35-8

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Aldehyde (C-1), Methyl (C-2), Methoxy (C-4),

Key Functional Groups
Ethoxy (C-5)

Predicted LogP ~2.5 (Higher lipophilicity than Veratraldehyde)

Comparative Structural Analysis

The performance of EMMB is best understood by contrasting it with its closest structural
analogs. The presence of the ortho-methyl group (C-2) is the differentiating factor, influencing
both synthetic reactivity and the pharmacological profile of final compounds.

Table 1: Structural & Electronic Comparison
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Feature

EMMB (Target)

Veratraldehyde
(Standard)

4-Methoxy-2-
methylbenzalde
hyde

Implication for
Synthesis

Substituents

2-Me, 4-OMe, 5-
OEt

3-OMe, 4-OMe

2-Me, 4-OMe

EMMB combines
steric bulk with
high electron

density.

Electronic State

Highly Electron-
Rich

Electron-Rich

Moderate

Reduced
electrophilicity of
the aldehyde
carbon due to
strong +M effects
from OMe/OEt.

Steric

Environment

High (Ortho-
Methyl)

Low

Moderate

The 2-Me group
hinders
nucleophilic
attack, requiring
forcing
conditions for
condensation

reactions.

Lipophilicity

High (Ethyl +
Methyl)

Moderate
(Methyls only)

Moderate

EMMB
derivatives
exhibit improved
membrane

permeability.

Mechanistic Insight: The "Ortho-Methyl" Effect

The C-2 methyl group in EMMB exerts a steric gating effect. In standard benzaldehydes, the

formyl group is freely accessible. In EMMB, the proximal methyl group:

o Twists the Carbonyl: It may force the carbonyl group slightly out of planarity with the benzene

ring, reducing resonance stabilization and potentially increasing localized electrophilicity,

though steric hindrance generally dominates.
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» Selectivity Control: It prevents side reactions at the C-2 position during electrophilic aromatic
substitutions on the ring.

Experimental Protocols & Causality
Protocol A: Synthesis via Regioselective Vilsmeier-
Haack Formylation

The most robust route to EMMB is the formylation of 1-ethoxy-2-methoxy-4-methylbenzene.
The choice of the Vilsmeier-Haack reaction is driven by its high regioselectivity for the position
para to the strongest activating group (Methoxy) and ortho to the Methyl group, which aligns
with the C-1 target.

Reagents & Setup
¢ Substrate: 1-Ethoxy-2-methoxy-4-methylbenzene (1.0 eq)

e Reagent: Phosphorus Oxychloride (POCIs, 1.2 eq), Dimethylformamide (DMF, 1.5 eq)

» Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (for higher temp)

Step-by-Step Methodology

e Vilsmeier Reagent Formation: In a flame-dried flask under Nz, cool DMF (1.5 eq) to 0°C. Add
POCIs (1.2 eq) dropwise over 30 mins. Why? Exothermic formation of the chloroiminium ion
(active electrophile) requires thermal control to prevent decompaosition.

e Substrate Addition: Dissolve the substrate in DCM and add to the pre-formed Vilsmeier
reagent at 0°C.

e Reaction Phase: Warm to reflux (40°C) for 4—6 hours. Monitoring: TLC should show
consumption of the non-polar starting material.

» Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate (buffered hydrolysis).
Stir vigorously for 1 hour. Mechanism: Hydrolysis converts the intermediate iminium salt into
the target aldehyde.

« Isolation: Extract with DCM, wash with brine, and dry over NazSOa.
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 Purification: Recrystallize from Ethanol/Hexane (1:4). Note: Column chromatography may be
needed if regioisomers (formylation at C-6) are present, though C-1 is electronically favored.
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Figure 1: Vilsmeier-Haack Formylation Pathway for EMMB Synthesis

Click to download full resolution via product page

Protocol B: Reactivity Validation (Henry Reaction)

To prove the reactivity of EMMB compared to Veratraldehyde, a nitroaldol (Henry)
condensation is the standard benchmark.

¢ Objective: Synthesize the nitrostyrene derivative (precursor to phenethylamines).

o Observation: EMMB requires higher temperatures or stronger catalysts (e.g., NHsOAc/Acetic
Acid at reflux) compared to Veratraldehyde, which reacts readily at lower temperatures. This
confirms the steric hindrance of the 2-methyl group.

Analytical Characterization (Self-Validating Data)

Researchers must validate the structure using NMR to distinguish EMMB from its isomers (e.g.,
5-Ethoxy-2-methoxy-4-methylbenzaldehyde).

Table 2: Diagnostic NMR Signals
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Validation

Nucleus Signal (ppm) Multiplicity Assignment
Check

) Distinct aldehyde
1H NMR 10.2-10.4 Singlet (1H) -CHO ‘
peak.

Para to
1H NMR 72-74 Singlet (1H) Ar-H (C-6) aldehyde; usually
sharp singlet.

Ortho to

OMe/OEt;
1H NMR 6.8-7.0 Singlet (1H) Ar-H (C-3) confirms

substitution

pattern.

Characteristic
1H NMR 4.10 Quartet (2H) -OCH2CHs ethoxy
methylene.

] Critical: Confirm
1H NMR 2.60 Singlet (3H) Ar-CHs ) )
integration (3H).

13C NMR ~188.0 - C=0 Carbonyl carbon.

Interpretation: The presence of two aromatic singlets (para to each other) confirms the 1,2,4,5-
substitution pattern. If doublets are observed in the aromatic region, the regiochemistry is
incorrect (likely adjacent protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2837061-91-1|4,4',4",4"-(6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k]
[1,4,7,10,13,16]hexaoxacyclooctadecine-2,3,13,14-tetrayl)tetrabenzaldehyde|BLD Pharm
[bldpharm.com]

¢ 2. 4-Methoxy-2-methylbenzaldehyde | CAS#:52289-54-0 | Chemsrc [chemsrc.com]

¢ To cite this document: BenchChem. [Comparative Technical Guide: 5-Ethoxy-4-methoxy-2-
methylbenzaldehyde (EMMB)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1307018/docs#comparative-technical-guide-5-
ethoxy-4-methoxy-2-methylbenzaldehyde-emmb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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